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Compound of Interest

Compound Name: Progabide

Cat. No.: B1679169 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on overcoming solubility challenges with

Progabide in in vitro settings.

Frequently Asked Questions (FAQs)
Q1: What is the aqueous solubility of Progabide?

Progabide is characterized by low intrinsic aqueous solubility. Its solubility is reported to be

approximately 70.9 mg/L, which is equivalent to 14.5 x 10⁻⁵ M.[1][2] As a weak base, its

solubility is pH-dependent and increases with a decrease in pH.[1]

Q2: What is the recommended solvent for preparing Progabide stock solutions?

Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing high-

concentration stock solutions of Progabide. It exhibits high solubility in DMSO, with reports of

up to 250 mg/mL.[3][4] It is advisable to use a newly opened, anhydrous grade of DMSO to

avoid issues with hygroscopy, which can impact solubility.

Q3: What is the maximum recommended final concentration of DMSO in cell-based assays?

To minimize solvent-induced cytotoxicity, the final concentration of DMSO in your cell culture

medium should be kept as low as possible. For most cell lines, a final DMSO concentration of
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0.1% to 0.5% is well-tolerated. However, for particularly sensitive cell lines, it is crucial to keep

the concentration below 2%. It is always recommended to perform a vehicle control experiment

to assess the effect of DMSO on your specific cell line.

Q4: Can I use other organic solvents to dissolve Progabide?

While DMSO is the most common choice, other water-miscible organic solvents could

potentially be used. However, their compatibility with your specific in vitro system and their

potential for cytotoxicity must be thoroughly evaluated.

Q5: How does pH affect Progabide's solubility?

Progabide behaves as a typical weak base, meaning its solubility increases as the pH of the

solution decreases. This is an important consideration when preparing solutions in buffered

media for in vitro experiments.

Troubleshooting Guide
This guide addresses common issues encountered when working with Progabide in the lab.
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Problem Possible Cause Troubleshooting Steps

Progabide precipitates out of

solution when added to

aqueous media.

The aqueous solubility limit

has been exceeded.

- Prepare a higher

concentration stock solution in

DMSO. - Decrease the final

concentration of Progabide in

your experiment. - Perform a

serial dilution of the DMSO

stock into your aqueous

medium while vortexing to

ensure rapid mixing. -

Consider a two-step dilution

method as described in the

experimental protocols.

The pH of the final solution is

too high.

- If your experimental

conditions allow, slightly lower

the pH of your aqueous

medium to increase

Progabide's solubility.

Inconsistent results between

experiments.

Incomplete dissolution of

Progabide stock.

- Ensure complete dissolution

of the Progabide powder in

DMSO. Sonication is

recommended to aid

dissolution. - Visually inspect

your stock solution for any

undissolved particles before

use.

Degradation of Progabide.

- Progabide has maximum

stability at a pH between 6 and

7. - Prepare fresh stock

solutions regularly and store

them properly at -20°C or

-80°C for long-term storage.

Observed cytotoxicity in cell-

based assays.

High final DMSO

concentration.

- Reduce the final DMSO

concentration in your cell

culture medium to below 0.5%,
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or even lower for sensitive

cells. - Include a vehicle

control (medium with the same

final DMSO concentration but

without Progabide) in your

experiments to differentiate

between compound and

solvent effects.

Progabide-induced toxicity.

- Perform a dose-response

curve to determine the

cytotoxic concentration of

Progabide for your specific cell

line.

Quantitative Data Summary
The following table summarizes the key solubility data for Progabide.

Parameter Value Solvent/Conditions Reference

Aqueous Solubility 14.5 x 10⁻⁵ M Water

70.9 mg/L Water

DMSO Solubility
225 mg/mL (672.1

mM)

DMSO (sonication

recommended)

250 mg/mL (746.78

mM)
DMSO (ultrasonic)

LogP 3.06 Not specified

Stability
Maximum stability at

pH 6-7
Aqueous solution

Experimental Protocols
Protocol 1: Preparation of Progabide Stock Solution
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Objective: To prepare a high-concentration stock solution of Progabide in DMSO.

Materials:

Progabide powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Procedure:

Weigh the desired amount of Progabide powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,

100 mM).

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the powder is not fully dissolved, sonicate the solution for 5-10 minutes.

Visually inspect the solution to ensure there are no undissolved particles.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C or -80°C for long-term stability.

Protocol 2: Preparing Working Solutions for Cell-Based
Assays
Objective: To prepare a working solution of Progabide in cell culture medium while minimizing

precipitation.

Materials:
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Progabide stock solution in DMSO

Pre-warmed cell culture medium (supplemented with serum as required by the cell line)

Sterile tubes

Procedure:

Thaw the Progabide stock solution at room temperature.

Perform a serial dilution of the stock solution in your cell culture medium to achieve the

desired final concentrations.

Recommended two-step dilution method to avoid precipitation: a. First, dilute the DMSO

stock solution 1:10 or 1:100 in pre-warmed complete cell culture medium. Vortex

immediately after adding the stock solution. b. Use this intermediate dilution to prepare the

final concentrations for your experiment.

Ensure the final DMSO concentration in your assay does not exceed the tolerance level of

your cells (typically ≤ 0.5%).

Use the prepared working solutions immediately for your experiments.

Visualizations
Progabide Experimental Workflow
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Caption: Workflow for preparing Progabide solutions for in vitro experiments.

Progabide Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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